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Compound of Interest

Compound Name: Irinotecan

Cat. No.: B193450 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

irinotecan, a cytotoxic chemotherapy agent. Adherence to these procedures is critical to

ensure the safety of laboratory personnel and to maintain compliance with environmental

regulations. Irinotecan and any materials that come into contact with it are classified as

cytotoxic/cytostatic hazardous waste and must be handled accordingly.[1][2]

Immediate Safety and Handling Precautions
Before beginning any procedure involving irinotecan, it is crucial to be familiar with the

necessary personal protective equipment (PPE) and handling guidelines.

Personal Protective Equipment (PPE): All personnel handling irinotecan or its waste must

wear appropriate PPE to prevent exposure.[3][4] This includes:

Two pairs of chemotherapy-grade gloves.[3]

A protective gown.[3]

Eye and face protection, such as safety glasses or a face shield, especially if there is a

risk of splashing.[3][4]

A NIOSH-approved respirator should be used if there is a risk of aerosolization or when

cleaning up spills.[4][5]
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Designated Area: All handling and preparation of irinotecan should occur in a designated

area, such as a biological safety cabinet (BSC) or other ventilated enclosure, to minimize

airborne exposure.[4]

Step-by-Step Disposal Procedure
The proper disposal of irinotecan waste involves a systematic process of segregation,

containment, and removal by a certified waste transporter.

Step 1: Waste Identification and Segregation Properly identify and segregate all materials that

have come into contact with irinotecan.[1] Do not mix cytotoxic waste with other waste

streams, such as general laboratory trash or other types of hazardous waste.[1]

Step 2: Use of Designated Cytotoxic Waste Containers Place all irinotecan-contaminated

waste into specifically designated and clearly labeled containers.[1][2] The color-coding of

these containers is crucial for proper identification by waste management personnel.

Step 3: Secure Storage Store sealed cytotoxic waste containers in a designated, secure area

away from general traffic.[6] This area should be clearly marked with biohazard and cytotoxic

warning labels. Storage areas, including refrigerated spaces, should be separate and clearly

marked.[6]

Step 4: Waste Transport and Final Disposal Arrange for a licensed hazardous waste carrier to

transport the cytotoxic waste off-site.[2] Ensure that all required documentation, such as

hazardous waste consignment notes, is completed accurately.[1][2] The standard and required

method for final disposal of cytotoxic waste is high-temperature incineration at a permitted

treatment facility.[2][5]

Irinotecan Waste Categorization and Disposal
Containers
The following table summarizes the types of waste generated during work with irinotecan and

the appropriate containers for their disposal.
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Waste Category Description
Appropriate Disposal
Container

Sharps Waste

Needles, syringes, broken

glass vials, or any sharp object

contaminated with irinotecan.

Rigid, puncture-proof yellow

container with a purple lid,

clearly labeled as "Cytotoxic

Sharps".[2]

Non-Sharps Solid Waste

Unused or expired vials,

gloves, gowns, bench paper,

and other contaminated

disposable items.

Leak-proof yellow waste bags

with a purple stripe or in a rigid

yellow container with a purple

lid, labeled as "Cytotoxic

Waste".[2]

Liquid Waste

Bulk quantities of unused

irinotecan solutions or

contaminated liquids from

cleaning procedures.

Leak-proof, sealed plastic

containers specifically

designated for cytotoxic liquid

waste.[5] Do not empty into

drains.[7][8]

Spill Management
In the event of an irinotecan spill, immediate action is required to contain the contamination

and protect personnel.

Alert Personnel: Immediately notify others in the area of the spill.[5]

Evacuate: Non-essential personnel should leave the affected area.[9]

Don PPE: Before cleaning, ensure you are wearing the appropriate PPE, including a

respirator.[5]

Containment: Use a cytotoxic spill kit to contain and absorb the spill.[5] For dry spills, use a

damp cloth to avoid generating dust.[5]

Cleaning: Clean the area thoroughly with an appropriate decontaminating agent.[10]
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Disposal: All materials used for cleanup, including contaminated PPE, must be disposed of

as cytotoxic waste.[5]

Irinotecan Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

irinotecan waste in a laboratory setting.
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Caption: Workflow for the safe disposal of irinotecan waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cytotoxic and cytostatic drugs | NetRegs | Environmental guidance for your business in
Northern Ireland & Scotland [netregs.org.uk]

2. sharpsmart.co.uk [sharpsmart.co.uk]

3. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]

4. gopharm.si [gopharm.si]

5. datasheets.scbt.com [datasheets.scbt.com]

6. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]

7. fishersci.com [fishersci.com]

8. chemos.de [chemos.de]

9. cdn.pfizer.com [cdn.pfizer.com]

10. dcfinechemicals.com [dcfinechemicals.com]

To cite this document: BenchChem. [Proper Disposal of Irinotecan: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193450#irinotecan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

